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Compound of Interest

Compound Name: Clovanediol

Cat. No.: B207012 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a critical component of laboratory safety and environmental stewardship.

This document provides a detailed, step-by-step guide for the proper disposal of Clovanediol
(CAS RN: 2649-64-1), a sesquiterpenoid diol. While specific regulatory disposal guidelines for

Clovanediol are not readily available, the following procedures are based on established best

practices for the disposal of laboratory chemicals with unknown or undocumented full hazard

profiles.

Immediate Safety and Logistical Information

Before handling Clovanediol, it is essential to consult the Safety Data Sheet (SDS) and

adhere to all institutional and local regulations regarding chemical waste management. In the

absence of a specific SDS for Clovanediol, it should be treated as a potentially hazardous

substance.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat should be worn.

Spill Management:
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In the event of a Clovanediol spill, absorb the material with an inert substance such as

vermiculite, sand, or earth. Place the contaminated material into a sealed, appropriately labeled

container for disposal as chemical waste.[1]

Quantitative Data Summary
The following table summarizes key chemical and physical properties of Clovanediol, which

inform its safe handling and disposal.

Property Value

Molecular Formula C₁₅H₂₆O₂

Molecular Weight 238.37 g/mol

CAS Number 2649-64-1

Appearance Solid or colorless to pale yellow liquid[2][3]

Solubility
Moderately soluble in water; soluble in organic

solvents[2]

Chemical Class Sesquiterpenoid diol[4]

Known Incompatibilities
Strong oxidizing/reducing agents, strong

acids/alkalis[5]

Experimental Protocol: Step-by-Step Disposal of
Clovanediol Waste
This protocol outlines the standard operating procedure for the collection and disposal of

Clovanediol waste.

1. Waste Segregation and Collection:

Initial Segregation: At the point of generation, Clovanediol waste must be kept separate

from other waste streams.[6] Do not mix it with incompatible materials such as strong

oxidizing agents, acids, or bases.[5][6]
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Container Selection: Use a designated, chemically compatible, and leak-proof container for

collecting Clovanediol waste. The container should be clearly labeled as "Hazardous

Waste" and should identify the contents as "Clovanediol Waste."

2. Waste Accumulation and Storage:

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

should be at or near the point of generation and under the control of laboratory personnel.[6]

Container Management: Keep the waste container securely closed except when adding

waste.[6] Do not fill the container beyond 90% of its capacity.[6]

Secondary Containment: Place the primary waste container within a larger, chemically

resistant secondary container to mitigate spills or leaks.[6]

3. Final Disposal Procedure:

Professional Disposal Service: The disposal of Clovanediol waste must be conducted

through a licensed hazardous waste disposal company.[1][6] Do not attempt to dispose of

this chemical down the drain or in the regular trash.[1][6]

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the waste. Follow all institutional

procedures for waste handover, which may include completing a waste manifest or tag.

Empty Containers: Thoroughly rinse empty Clovanediol containers with a suitable solvent.

The rinsate should be collected and disposed of as hazardous waste. Once decontaminated,

the empty container can be disposed of in the normal trash or recycled, in accordance with

institutional policies.

Logical Workflow for Clovanediol Waste Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Clovanediol.
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Caption: Workflow for the safe disposal of Clovanediol waste.
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This comprehensive guide ensures that the disposal of Clovanediol is handled in a manner

that prioritizes the safety of laboratory personnel and minimizes environmental impact. Always

adhere to your institution's specific chemical hygiene plan and consult with your EHS

department for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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